Cas no 24867-27-4 (2,4-Pyrimidinediamine, 6-(4-morpholinyl)-)

2,4-Pyrimidinediamine, 6-(4-morpholinyl)- structure
24867-27-4 structure
Product Name:2,4-Pyrimidinediamine, 6-(4-morpholinyl)-
CAS No:24867-27-4
MF:C8H13N5O
MW:195.221720457077
CID:1419864
PubChem ID:13249216
Update Time:2025-04-20

2,4-Pyrimidinediamine, 6-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pyrimidinediamine, 6-(4-morpholinyl)-
    • pyrimidine, 2,4-diamino-6-morpholino-
    • 2,4-diamino-6-morpholinopyrimidine
    • 4-Morpholinopyrimidine-2,6-diamine
    • DTXSID90901451
    • NoName_569
    • 24867-27-4
    • AKOS017457902
    • SCHEMBL3231344
    • Inchi: 1S/C8H13N5O/c9-6-5-7(12-8(10)11-6)13-1-3-14-4-2-13/h5H,1-4H2,(H4,9,10,11,12)
    • InChI Key: DFSFIKNJVGWSMU-UHFFFAOYSA-N
    • SMILES: O1CCN(C2C=C(N)N=C(N)N=2)CC1

Computed Properties

  • Exact Mass: 195.11219
  • Monoisotopic Mass: 195.11201006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 90.3Ų

Experimental Properties

  • PSA: 90.29
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